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Compound of Interest

Compound Name: Butyltrichlorosilane

Cat. No.: B1265895

This guide provides comprehensive safety precautions and handling guidelines for
butyltrichlorosilane, tailored for researchers, scientists, and professionals in drug
development. Adherence to these protocols is critical to ensure a safe laboratory environment.

Chemical Identification and Properties

Butyltrichlorosilane is a colorless liquid with a pungent odor. It is a highly reactive compound,
primarily used as an intermediate in the synthesis of various silicon-containing compounds.[1]
[2][3] Its reactivity, particularly with water, necessitates stringent safety measures.

Table 1: Physical and Chemical Properties of n-Butyltrichlorosilane
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Property Value Reference
Molecular Formula C4H9CI3Si [1114]
Molecular Weight 191.56 g/mol [1][5]

CAS Number 7521-80-4 [1][4]

EC Number 231-381-3 [1][3]

UN Number 1747 [11(31(4]
Boiling Point 149 °C (lit.) [2]

Flash Point 45 °C (113 °F) - closed cup [2]

Density 1.16 g/mL at 25 °C (lit.)

Refractive Index

n20/D 1.437 (lit.)

Water Solubility

Reacts violently

(21618l

Vapor Density

6.4 (Air = 1)

[3]

Hazard Identification and Classification

Butyltrichlorosilane is classified as a hazardous substance with multiple risk factors.
Understanding these hazards is the foundation of safe handling.

Table 2: GHS Hazard Classification for n-Butyltrichlorosilane
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3
vapor
Acute Toxicity, Oral 4 H302: Harmful if swallowed
H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage

EUHO014: Reacts violently with
Supplementary Hazards
water

Source: Compiled from multiple safety data sheets.[9]

The primary dangers associated with butyltrichlorosilane are its flammability and corrosivity.
The vapor can form explosive mixtures with air and may travel to an ignition source and flash
back.[6][10] Upon contact with water or moisture, it rapidly hydrolyzes to produce toxic and
corrosive hydrogen chloride gas.[3][6][10]

Safe Handling and Storage Protocols

Strict adherence to handling and storage protocols is mandatory to minimize exposure and
prevent accidents.

Engineering Controls

» Ventilation: All work with butyltrichlorosilane must be conducted in a well-ventilated area,
preferably within a chemical fume hood with good local exhaust ventilation.[6][10][11]

» Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[7][8][10] All
containers and transfer lines must be grounded and bonded to prevent static discharge.[2][7]
[10] Use only non-sparking tools.[7][8][10]

o Emergency Equipment: Emergency eye wash fountains and safety showers must be readily
available in the immediate vicinity of any potential exposure.[6][10][11]
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Personal Protective Equipment (PPE)

A comprehensive PPE protocol is essential for personal safety.

Table 3: Recommended Personal Protective Equipment

Body Part Equipment

Specification

Hands Gloves

Neoprene or nitrile rubber

gloves.

Eyes/Face Goggles/Face Shield

Chemical safety goggles or a
full-face shield. Contact lenses

should not be worn.

Skin/Body Protective Clothing

Wear suitable protective
clothing to prevent skin

contact.

Respiratory Respirator

A NIOSH-certified combination
organic vapor/acid gas (yellow
cartridge) respirator is
recommended, especially
where ventilation is

inadequate.

Source: Compiled from multiple safety data sheets.[1][10][11]

Handling Procedures

» Avoid all contact with skin and eyes.[10]

Do not breathe vapors or mists.[10]

Wash hands thoroughly after handling.[10]

Keep away from heat, sparks, and open flames.[7][10]

Handle under an inert atmosphere (e.g., nitrogen) and protect from moisture.[7][8]
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Workflow for Safe Handling of Butyltrichlorosilane

Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

A\

Ensure Fume Hood is Operational

A\

Verify Access to
Emergency Shower & Eyewash

A\

Gather All Necessary
Inert & Grounded Equipment

Handling
\

Transfer Butyltrichlorosilane
in Fume Hood

\ /

Avoid Contact with Water,
Moisture, and Incompatibles

Use Grounded Containers

& Non-Sparking Tools Maintain Inert Atmosphere

Post-Handling
\ 4

Tightly Seal Container

4

Store in a Cool, Dry,
Well-Ventilated Area

4

Clean Work Area Thoroughly

4

Dispose of Waste
According to Regulations

4

Wash Hands Thoroughly

Click to download full resolution via product page

Safe Handling Workflow
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Storage Conditions

o Store in a cool, dry, well-ventilated area away from heat and ignition sources.[6][7][10]
» Keep containers tightly closed to prevent contact with moisture.[6][7][10]
o Store under an inert atmosphere.[7]

e Incompatible Materials: Avoid storage with water, oxidizing agents, alkalis, acids, alcohols,
and amines.[8][10]

Emergency Procedures

Immediate and appropriate response to emergencies is crucial to mitigate harm.

First-Aid Measures

Table 4: First-Aid Protocols for Butyltrichlorosilane Exposure
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Exposure Route First-Aid Protocol

Remove the victim to fresh air and keep them at
rest in a position comfortable for breathing.
Seek immediate medical attention.[8][10][11] If

not breathing, provide artificial respiration.[7][8]

Inhalation

Immediately remove all contaminated clothing.
) [71[8] Wash the affected area with plenty of soap
Skin Contact )
and water for at least 15 minutes.[10][11] Seek

immediate medical attention.[10][11]

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[7]
Eye Contact [10][11] Remove contact lenses if present and

easy to do.[10][11] Continue rinsing.[10][11]

Seek immediate medical attention.[10][11]

Rinse mouth with water.[7][10] DO NOT induce
) vomiting.[7][8] Never give anything by mouth to
Ingestion . . .
an unconscious person.[10][11] Seek immediate

medical attention.[8][10]

Accidental Release Measures

Evacuate unnecessary personnel from the area.[10]

e Remove all sources of ignition.[7][10]

¢ Ventilate the area.

o Wear appropriate PPE, including respiratory protection.[10]

o Contain the spill using an inert absorbent material (e.g., dry sand or earth). Do not use
combustible materials like sawdust.

o Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[7][10]
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e Do not allow the spill to enter sewers or public waters.[10]

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), or alcohol-resistant
foam.[6][10] Water spray may be used to cool fire-exposed containers.[6][10]

o Unsuitable Extinguishing Media: Do not use a direct stream of water, as it will react violently
with the substance to produce corrosive and toxic fumes.[2][6][10]

o Specific Hazards: Flammable liquid and vapor.[6][10] Containers may explode when heated.
[6][7] Vapors are heavier than air and may travel to a source of ignition and flash back.[1][6]
Combustion produces hazardous gases such as hydrogen chloride, phosgene, and chlorine.

[1][6]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8][10]
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Emergency Response Protocol for Butyltrichlorosilane Incidents

Incident Occurs
(Spill, Fire, Exposure)

Spill Response;/ Fire Resgronse \Qisonnel Exposure

Evacuate Area Activate Fire Alarm Remove from Exposure
Remove Ignition Sources Use Dry Chemical, CO2, Cool Containers with Wear SCBA and Decontaminate
9 or Alcohol Foam Water Spray (if safe) Full Protective Gear (Shower, Eyewash)

v l

DO NOT Use Direct
Water Stream

\ 4

Don Appropriate PPE Remove Contaminated Clothing

\ 4 Y
Contain with Inert Administer First Aid
Absorbent Material (See Table 4)
\ 4 Y
Collect with Non-Sparking Seek Immediate
Tools into Sealed Container Medical Attention

Click to download full resolution via product page

Emergency Response Logic

Disposal Considerations

Waste butyltrichlorosilane and contaminated materials must be disposed of as hazardous
waste.[10] Follow all federal, state, and local regulations for hazardous waste disposal. Do not
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dispose of it in drains or the environment.

Conclusion

Butyltrichlorosilane is a valuable chemical intermediate, but its hazardous properties demand
rigorous safety protocols. By implementing robust engineering controls, mandating the use of
appropriate personal protective equipment, and ensuring all personnel are trained in proper
handling and emergency procedures, the risks associated with its use can be effectively
managed. This guide serves as a foundational document for establishing a safe working
environment for research and development involving butyltrichlorosilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1265895#safety-precautions-and-handling-
guidelines-for-butyltrichlorosilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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